Cas no 690210-77-6 (1H-Pyrazole-5-carboxamide,N-(1,3-benzodioxol-5-ylmethyl)-3-(1,1-dimethylethyl)-1-methyl-)

• Product Name: 1H-Pyrazole-5-carboxamide,N-(1,3-benzodioxol-5-ylmethyl)-3-(1,1-dimethylethyl)-1-methyl-
• CAS No: 690210-77-6
• MF: C₁₇H₂₁N₃O₃
• MW: 315.366944074631
• CID: 392353
• Update Time: 2024-01-29

1H-Pyrazole-5-carboxamide,N-(1,3-benzodioxol-5-ylmethyl)-3-(1,1-dimethylethyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxamide,N-(1,3-benzodioxol-5-ylmethyl)-3-(1,1-dimethylethyl)-1-methyl-
• 1H-Pyrazole-5-carboxamide, N-(1,3-benzodioxol-5-ylmethyl)-3-(1,1-dimethylethyl)-1-methyl-

• Inchi： 1S/C17H21N3O3/c1-17(2,3)15-8-12(20(4)19-15)16(21)18-9-11-5-6-13-14(7-11)23-10-22-13/h5-8H,9-10H2,1-4H3,(H,18,21)
• InChI Key： LQTBOIYOCZXDKT-UHFFFAOYSA-N
• SMILES： N1(C)C(C(NCC2=CC=C3OCOC3=C2)=O)=CC(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 315.15843

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 501.6±50.0 °C(Predicted)
• PSA: 65.38
• pka: 14.23±0.46(Predicted)